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Compound of Interest

Compound Name: 4-Fluoropiperidine

CAS No.: 78197-27-0

Cat. No.: B2509456

Get Quote

Executive Technical Summary
Fluorination of the piperidine ring is not merely a steric block; it is an electronic tuning tool. The

efficacy of "4-fluoropiperidine" enantiomers depends heavily on the gauche effect and dipole

interactions with the protonated nitrogen.

4-Fluoropiperidine (Achiral Base): Used to block metabolic oxidation at the C4 position.

3-Fluoropiperidine (Chiral): The (3R) and (3S) enantiomers exhibit distinct

values (lowering basicity by ~1-2 units) and conformational locks, affecting membrane
permeability and hERG binding.

3,4-Disubstituted Systems (e.g., 3-Amino-4-Fluoro): These are the high-value "4-
fluoropiperidine" targets. The cis-fluorine prefers the axial orientation, creating a specific

vector for hydrogen bonding within the active site.
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The biological superiority of one enantiomer over another in fluoropiperidines is often driven by

the lowering of amine basicity (reducing phospholipidosis risk) and conformational locking.

A.

Modulation & Bioavailability
The introduction of fluorine reduces the

of the piperidine nitrogen due to the inductive electron-withdrawing effect (

). However, the stereochemistry determines the magnitude of this effect.

Feature
Axial Fluorine (e.g.,

(3R)-3-F)

Equatorial Fluorine

(e.g., (3S)-3-F)
Biological Impact

Dipole Alignment

C-F bond is

antiparallel to the

bond.[1]

C-F bond is

gauche/parallel to the

lone pair.

Axial F stabilizes the

protonated amine less

than equatorial, but

often results in a

higher

relative to equatorial

due to solvation

effects.

Lipophilicity (

)
Generally lower. Generally higher.

Equatorial isomers

often show better

CNS penetration.

hERG Inhibition Reduced affinity. Higher affinity.

Axial F is preferred to

reduce cardiotoxicity

risk (e.g., MK-0731

case study).

B. Conformational Locking (The Gauche Effect)
In 3-amino-4-fluoropiperidines, the interaction between the fluorine and the adjacent

amine/ammonium group dictates the ring pucker.
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Key Insight: The cis-3,4-isomer often locks the fluorine in the axial position to maximize the

favorable electrostatic interaction between

and

. This "pre-organized" conformation reduces the entropic penalty of binding to a receptor.

Critical Data: Efficacy Benchmarks
The following data summarizes the impact of chirality on biological parameters, derived from

optimization studies of KSP inhibitors and T-type

channel antagonists.

Table 1: Comparative Efficacy of Fluoropiperidine Variants

Scaffold
Variant

Chirality (approx)

Metabolic
Stability (

)

Primary
Application

Unsubstituted

Piperidine
Achiral ~11.0

Low (C4

oxidation)

General Linker

(High Tox Risk)

4-

Fluoropiperidine
Achiral ~9.6

High (Blocked

C4)

Metabolic

Blocker

3-

Fluoropiperidine
(3S) / (3R) ~8.4 - 9.0 Medium Tuning / hERG

reduction

3-Amino-4-

Fluoropiperidine

(3R,4R) vs

(3S,4S)
~7.5 - 8.2 High

Peptidomimetics

/ GPCR Ligands
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Case Study Highlight (MK-0731): In the development of Kinesin Spindle Protein (KSP)

inhibitors, Merck researchers found that introducing a fluorine at the 3-position (chiral)

modulated the

to ~7.6 (Axial F) vs 6.6 (Equatorial F).[1] The Axial-F enantiomer demonstrated

superior cellular efficacy and reduced P-gp efflux compared to the des-fluoro or

equatorial analogs.

Experimental Protocols
To evaluate these enantiomers, a rigorous workflow of synthesis, separation, and assay is

required.

Protocol A: Kinetic Resolution of 3,4-Disubstituted Fluoropiperidines
Objective: Isolate enantiopure (3R,4R)-3-amino-4-fluoropiperidine for binding assays.

Starting Material: Racemic trans-N-Boc-3-amino-4-fluoropiperidine.

Resolution Step:

Dissolve racemate in tert-amyl alcohol.

Add Lipase PS Amano IM (immobilized).

Add vinyl acetate (acyl donor). Incubate at 30°C for 24h.

Mechanism:[1] The enzyme selectively acetylates the (3R,4R) amine, leaving the (3S,4S)

amine free.

Separation:

Filter the enzyme.
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Perform Acid-Base extraction. The free amine (S,S) extracts into aqueous HCl; the amide

(R,R) remains in organic phase.

Verification: Analyze via Chiral HPLC (Column: Chiralpak AD-H, Eluent: Hexane/IPA/DEA

90:10:0.1).

Protocol B:

Determination (Potentiometric Titration)
Objective: Quantify the electronic influence of the fluorine stereochemistry.

Prepare a 10 mM solution of the fluoropiperidine enantiomer in 0.15 M KCl (ionic strength

adjustor).

Titrate with 0.1 M HCl / 0.1 M KOH under inert

atmosphere at 25°C.

Data Processing: Use the Bjerrum plot method to determine the ionization constant.

Validation: Compare against a piperidine standard (

). A shift of >1.5 units confirms the inductive effect of the fluorine.

Visualizing the Mechanism
The following diagram illustrates the decision logic for selecting a specific fluoropiperidine

enantiomer based on drug design goals (

vs. Conformation).
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Drug Design Goal

Block Metabolism
(C4 Oxidation)

Stability

Modulate Basicity
(Reduce pKa)

Permeability

Lock Conformation
(Selectivity)

Potency

4-Fluoropiperidine
(Achiral)

Symmetry OK

3-Fluoropiperidine
(Chiral Enantiomers)

Inductive Effect

3-Amino-4-Fluoropiperidine
(Diastereomers)

Gauche Effect

Axial Fluorine
(Higher pKa, Lower hERG)

(3R)-Isomer (typ.)

Equatorial Fluorine
(Lower pKa, Higher Lipophilicity)

(3S)-Isomer (typ.) cis-Isomer
(H-Bond Lock)

Click to download full resolution via product page

Caption: Decision matrix for selecting Fluoropiperidine scaffolds. The choice of enantiomer

(Axial vs Equatorial) critically fine-tunes physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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